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Compound of Interest

Compound Name: 3-Propylaniline

Cat. No.: B1594038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The substitution pattern of functional groups on an aromatic ring can significantly influence the

physicochemical properties of a molecule. This guide provides a comparative analysis of the

four structural isomers of propylaniline: N-propylaniline, 2-propylaniline (ortho-), 3-
propylaniline (meta-), and 4-propylaniline (para-). Understanding these isomeric effects is

crucial for applications in organic synthesis, materials science, and particularly in drug

development, where subtle changes in molecular properties can impact bioavailability,

metabolism, and target binding.

Physicochemical Properties: A Comparative
Overview
The positioning of the propyl group, either on the nitrogen atom or at different locations on the

benzene ring, leads to distinct differences in boiling point, melting point, density, and refractive

index. These variations are primarily attributed to differences in intermolecular forces,

molecular symmetry, and steric hindrance.
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Property
N-
Propylaniline

2-Propylaniline 3-Propylaniline 4-Propylaniline

CAS Number 622-80-0 1821-39-2 2524-81-4 2696-84-6

Molecular

Formula
C₉H₁₃N C₉H₁₃N C₉H₁₃N C₉H₁₃N

Molecular Weight

( g/mol )
135.21[1] 135.21[2] 135.21[3] 135.21

Boiling Point (°C) 220-222[4][5] 222-224 230[6] 224-226

Melting Point

(°C)

-6.87 (estimate)

[1]
- - 31.33 (estimate)

Density (g/mL at

25°C)
0.952[1] 0.96 0.958 (± 0.06)[6] 0.919

Refractive Index

(n20/D)
1.548[1] 1.547 - 1.543

pKa (Predicted) 5.04 (±0.20) - 4.90 (±0.10)[6] 4.75 (±0.10)

Experimental Protocols
The following are generalized experimental methodologies for the determination of the key

physicochemical properties of propylaniline isomers.

Determination of Boiling Point
The boiling point of the propylaniline isomers can be determined using a simple distillation

apparatus or a Thiele tube for smaller quantities.[7]

Thiele Tube Method:

A small sample (less than 0.5 mL) is placed in a small test tube.[7]

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.[7]
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The test tube assembly is attached to a thermometer and heated in a Thiele tube containing

heating oil.[7]

The temperature at which a steady stream of bubbles emerges from the capillary tube, and

upon cooling, the liquid is drawn back into the capillary tube, is recorded as the boiling point.

[7]

Determination of Density
The density of liquid propylaniline isomers can be accurately measured using a pycnometer or

a vibrating tube densimeter.[8][9]

Pycnometry Method:

A clean, dry pycnometer of a known volume is weighed.

The pycnometer is filled with the propylaniline isomer and thermostated to a specific

temperature (e.g., 25°C).

The pycnometer is reweighed to determine the mass of the liquid.

The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.

[8]

Determination of Refractive Index
An Abbé refractometer is commonly used to measure the refractive index of liquid organic

compounds like propylanilines.[10][11]

Procedure:

A few drops of the propylaniline isomer are placed on the clean, dry prism of the

refractometer.[11]

The prism is closed, and light is passed through the sample.

The telescope is adjusted to bring the dividing line between the light and dark fields into

sharp focus.
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The refractive index is read directly from the calibrated scale. The temperature at which the

measurement is made should be recorded.[10][11]

Determination of pKa
The acid dissociation constant (pKa) of the anilinium ions can be determined experimentally by

potentiometric titration or spectrophotometric methods. However, computational methods are

also widely used for prediction.[12][13]

Potentiometric Titration:

A known concentration of the propylaniline isomer is dissolved in a suitable solvent (e.g.,

water or a water/organic solvent mixture).

The solution is titrated with a standard solution of a strong acid (e.g., HCl).

The pH of the solution is monitored throughout the titration using a calibrated pH meter.

The pKa is determined from the pH at the half-equivalence point of the titration curve.[12]

Isomeric Structure and Property Relationships
The differences in the observed physicochemical properties can be directly related to the

structural variations among the propylaniline isomers.

Logical Relationship of Propylaniline Isomers and Properties

Propylaniline Isomers

Physicochemical Properties

N-propylaniline

Boiling Point

Secondary amine, H-bonding

Density

Secondary amine

pKa

Alkyl group on N

2-propylaniline

Steric hindrance affects packingOrtho substitution Ortho-effect

3-propylaniline

Intermediate polarityMeta substitution Inductive effect

4-propylaniline

Symmetry allows for better packing

Melting Point

Higher symmetry, better crystal latticePara substitution Resonance and inductive effects
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Caption: Isomeric structures of propylaniline and their influence on key properties.

Experimental Workflow: Boiling Point Determination
The following diagram illustrates a typical workflow for determining the boiling point of a

propylaniline isomer using the Thiele tube method.
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Workflow for Boiling Point Determination

Start

Prepare Sample and Capillary Tube

Assemble Thiele Tube Apparatus

Gently Heat the Apparatus

Observe for a Steady Stream of Bubbles

Remove Heat and Allow to Cool

Observe Temperature at which Liquid Enters Capillary

Record Boiling Point

End
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Caption: A stepwise workflow for the experimental determination of boiling point.
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In conclusion, the isomeric placement of the propyl group in propylaniline has a demonstrable

effect on its physical and chemical properties. N-propylaniline, being a secondary amine,

exhibits different hydrogen bonding capabilities compared to the primary amine isomers.

Among the ring-substituted isomers, the para-substituted 4-propylaniline generally displays a

higher melting point due to its symmetrical structure, which allows for more efficient crystal

packing. The ortho-isomer, 2-propylaniline, often shows properties influenced by steric

hindrance from the propyl group being adjacent to the amino group. The meta-isomer, 3-
propylaniline, typically exhibits properties intermediate to the ortho and para isomers. These

differences underscore the importance of isomeric purity in chemical applications and provide a

basis for selecting the appropriate isomer for a specific purpose in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594038#isomeric-effects-on-the-properties-of-
propylanilines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1594038#isomeric-effects-on-the-properties-of-propylanilines
https://www.benchchem.com/product/b1594038#isomeric-effects-on-the-properties-of-propylanilines
https://www.benchchem.com/product/b1594038#isomeric-effects-on-the-properties-of-propylanilines
https://www.benchchem.com/product/b1594038#isomeric-effects-on-the-properties-of-propylanilines
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1594038?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

